
Propyl Heptanoate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of propyl heptanoate, a fatty acid ester

recognized for its characteristic fruity aroma. The document details its chemical identity,

physical and chemical properties, and a comprehensive experimental protocol for its synthesis

via Fischer esterification. This guide is intended for professionals in research, science, and

drug development who require detailed technical information on this compound.

Chemical Identity and Nomenclature
Propyl heptanoate is systematically named propyl heptanoate according to the International

Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2] It is classified as a fatty acid

ester, resulting from the formal condensation of heptanoic acid and propan-1-ol.[1][3]

Synonyms:

The compound is also known by several synonyms, which are frequently encountered in

commercial and scientific literature. These include:

n-Propyl heptanoate[1][2]

Propyl heptoate[1][4]

Heptanoic acid, propyl ester[1][2][4]
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Propyl heptylate[1][4]

n-Propyl n-heptanoate[1][2]

Enanthic acid propyl ester[5]

FEMA 2948[1][5]

Physicochemical Properties
Propyl heptanoate is a colorless liquid with a characteristic strong, ether-like, fruity odor

reminiscent of grape, pineapple, and pear.[5][6] It is utilized as a synthetic flavoring agent in

various food products and as a fragrance component.[6][7] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Propyl Heptanoate
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [2][5][8]

Molecular Weight 172.26 g/mol [2][5]

Appearance Colorless liquid [1][5]

Odor Fruity, ether-like [5][6]

Boiling Point 207-208 °C at 760 mmHg [1][5]

Melting Point -63.5 °C to -64.8 °C [1][5]

Density 0.869 g/mL at 25 °C [5]

Refractive Index 1.417 at 20 °C [5]

Flash Point 76.7 °C (170 °F) [5][7]

Solubility

Insoluble in water; soluble in

ethanol and most organic

solvents.

[1][5]

CAS Number 7778-87-2 [2][5]

IUPAC Name propyl heptanoate [1][2]

Synthesis of Propyl Heptanoate via Fischer
Esterification
The most common and industrially significant method for the synthesis of propyl heptanoate is

the Fischer-Speier esterification. This reaction involves the acid-catalyzed esterification of

heptanoic acid with propan-1-ol. The overall reaction is an equilibrium process, and to achieve

high yields, the equilibrium is typically shifted towards the product side by using an excess of

one of the reactants (usually the alcohol) or by removing the water formed during the reaction.

Experimental Protocol
This section provides a detailed methodology for the laboratory-scale synthesis of propyl
heptanoate.
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Materials:

Heptanoic acid

Propan-1-ol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid

Toluene (for azeotropic removal of water, optional)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Diethyl ether or other suitable extraction solvent

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Dean-Stark apparatus (optional, for azeotropic removal of water)

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus

Procedure:
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Reaction Setup: In a round-bottom flask, combine heptanoic acid and an excess of propan-

1-ol (typically a 2 to 3-fold molar excess).

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid (approximately 1-2% of the total reactant weight) to the mixture while stirring. The

addition is exothermic and should be done in a well-ventilated fume hood.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle or oil bath. The reaction temperature will be close to the boiling point of propan-1-ol

(97 °C). Maintain the reflux for 2-4 hours. To drive the reaction to completion, a Dean-Stark

apparatus can be used with a solvent like toluene to azeotropically remove the water as it is

formed.

Work-up: After the reflux period, allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Washing:

Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the

acidic catalyst and any unreacted heptanoic acid. Carbon dioxide gas will evolve, so vent

the separatory funnel frequently.

Wash the organic layer with water.

Finally, wash the organic layer with brine to remove any remaining water-soluble

impurities.

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium

sulfate.

Solvent Removal: Filter the drying agent and remove the excess propan-1-ol and any

extraction solvent using a rotary evaporator.

Purification: The crude propyl heptanoate can be purified by fractional distillation under

reduced pressure to obtain the final product with high purity.

Synthesis Workflow Diagram
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The following diagram illustrates the key stages in the synthesis of propyl heptanoate via

Fischer esterification.

Reactant Preparation

Reaction Work-up & Purification

Heptanoic Acid

Mixing in
Round-Bottom FlaskPropan-1-ol

H₂SO₄ (catalyst)

Reflux
(2-4 hours)
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and Brine
Drying over

Na₂SO₄
Solvent Evaporation Fractional Distillation Pure Propyl

Heptanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of propyl heptanoate.

Biological and Industrial Relevance
Propyl heptanoate is primarily recognized for its applications in the food and fragrance

industries. It is listed as a flavoring agent by the Flavor and Extract Manufacturers Association

(FEMA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[1][5] Its fruity

and wine-like aroma makes it a valuable component in the formulation of artificial fruit flavors,

particularly for apple, grape, and pineapple notes, which are used in beverages, ice cream,

candy, and baked goods.[6][7] In the fragrance industry, it is used in perfumes and other

scented products.

While not a primary focus of drug development, as a fatty acid ester, propyl heptanoate is part

of the broader class of lipids and can be involved in general lipid metabolism.[3] However,

specific signaling pathways directly involving propyl heptanoate are not well-documented in

scientific literature. Its primary relevance to the pharmaceutical industry may lie in its use as an

excipient in certain formulations, although this is not its principal application.
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Conclusion
Propyl heptanoate is a well-characterized fatty acid ester with significant applications in the

flavor and fragrance industries. Its synthesis via Fischer esterification is a robust and scalable

process. This technical guide provides researchers and professionals with the essential

nomenclature, physicochemical data, and a detailed experimental protocol to support further

research and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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